Cas no 71828-05-2 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]-)

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]- structure
71828-05-2 structure
Product name:2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]-
CAS No:71828-05-2
MF:C12H10N2O3
MW:230.21940279007
CID:545014
PubChem ID:367147

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]-
    • 5-[(2-methylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
    • NSC-636608
    • AKOS001378662
    • NSC636608
    • 5-(o-tolylmethylene)hexahydropyrimidine-2,4,6-trione
    • DTXSID00327168
    • 5-(2-Methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 71828-05-2
    • Z56760677
    • Inchi: InChI=1S/C12H10N2O3/c1-7-4-2-3-5-8(7)6-9-10(15)13-12(17)14-11(9)16/h2-6H,1H3,(H2,13,14,15,16,17)
    • InChI Key: YFQCFZBGKOFIMZ-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1C=C2C(=O)NC(=O)NC2=O

Computed Properties

  • Exact Mass: 230.0692
  • Monoisotopic Mass: 230.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 75.27

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(2-methylphenyl)methylene]- Related Literature

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